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Compound of Interest

Compound Name: Lancotrione

Cat. No.: B608446 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Lancotrione is a triketone herbicide that has garnered attention for its efficacy in controlling a

range of weeds.[1][2] This technical guide provides a comprehensive overview of the core

physical and chemical properties of Lancotrione and its sodium salt, designed to support

research, development, and formulation activities.

Core Chemical and Physical Data
Lancotrione is chemically known as 2-{2-chloro-3-[2-(1,3-dioxolan-2-yl)ethoxy]-4-

(methylsulfonyl)benzoyl}-3-hydroxycyclohex-2-en-1-one.[3] It is often used in its sodium salt

form, Lancotrione-sodium.[2][4] The fundamental physicochemical properties of both forms

are summarized below. It is important to note that while some properties have been

computationally predicted, experimentally determined values for several parameters are not

readily available in public literature.
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Property Value Source

IUPAC Name

2-[2-chloro-3-[2-(1,3-dioxolan-

2-yl)ethoxy]-4-

methylsulfonylbenzoyl]cyclohe

xane-1,3-dione

[1][5]

CAS Number 1486617-21-3 [1][3][6]

Molecular Formula C₁₉H₂₁ClO₈S [1][3][5][6][7]

Molecular Weight 444.88 g/mol [1][6][7]

Canonical SMILES

CS(=O)

(=O)C1=C(C(=C(C=C1)C(=O)

C2C(=O)CCCC2=O)Cl)OCCC

3OCCO3

[1]

InChI Key
YYRPFCKCSGLKJS-

UHFFFAOYSA-N
[1][3]

Table 2: Key Identifiers and Molecular Properties of
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://en.wikipedia.org/wiki/Lancotrione
https://pubchem.ncbi.nlm.nih.gov/compound/Lancotrione
https://en.wikipedia.org/wiki/Lancotrione
http://www.bcpcpesticidecompendium.org/lancotrione.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB95487335_EN.htm
https://en.wikipedia.org/wiki/Lancotrione
http://www.bcpcpesticidecompendium.org/lancotrione.html
https://pubchem.ncbi.nlm.nih.gov/compound/Lancotrione
https://m.chemicalbook.com/ProductChemicalPropertiesCB95487335_EN.htm
https://www.chembk.com/en/chem/Lancotrione
https://en.wikipedia.org/wiki/Lancotrione
https://m.chemicalbook.com/ProductChemicalPropertiesCB95487335_EN.htm
https://www.chembk.com/en/chem/Lancotrione
https://en.wikipedia.org/wiki/Lancotrione
https://en.wikipedia.org/wiki/Lancotrione
http://www.bcpcpesticidecompendium.org/lancotrione.html
https://www.benchchem.com/product/b608446?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608446?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

IUPAC Name

sodium;2-[2-chloro-3-[2-(1,3-

dioxolan-2-yl)ethoxy]-4-

methylsulfonylbenzoyl]-3-

oxocyclohexen-1-olate

[8]

CAS Number 1486617-22-4 [4][8][9][10]

Molecular Formula C₁₉H₂₀ClNaO₈S [4][9][10]

Molecular Weight 466.87 g/mol [9]

Canonical SMILES

CS(=O)

(=O)C1=C(C(=C(C=C1)C(=O)

C2=C(CCCC2=O)

[O-])Cl)OCCC3OCCO3.[Na+]

[9][10]

InChI Key
NVRCUTOGBXRVOW-

UHFFFAOYSA-M
[4][8]

Table 3: Physicochemical Properties of Lancotrione
Property Value Notes Source

Density 1.447 ± 0.06 g/cm³ Predicted [6][7]

Boiling Point 689.2 ± 55.0 °C Predicted [6][7]

pKa 2.75 ± 0.25 Predicted [6][7]

Melting Point Data not available [11][12]

Water Solubility Data not available at 20 °C, pH 7 [11][12]

LogP Data not available [11][12]

Mechanism of Action
Lancotrione functions as a herbicide by inhibiting the enzyme 4-hydroxyphenylpyruvate

dioxygenase (HPPD).[1][2] This enzyme is a critical component in the biochemical pathway

responsible for the synthesis of plastoquinone and tocopherol. By blocking HPPD, Lancotrione
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disrupts the formation of homogentisic acid, a key precursor, ultimately leading to a depletion of

essential molecules for plant growth and survival.[2]

Tyrosine Catabolism Pathway Inhibition by Lancotrione
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Mechanism of action of Lancotrione via HPPD inhibition.

Experimental Protocols
Detailed experimental protocols for the determination of Lancotrione's physicochemical

properties are not widely published. However, standardized methodologies such as those

established by the OECD (Organisation for Economic Co-operation and Development) are

typically employed for regulatory purposes. The following diagram outlines a general workflow

for characterizing a novel chemical entity like Lancotrione.
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Synthesis & Purification

Physicochemical Characterization

Chemical Synthesis Purification (e.g., Chromatography) Structural Confirmation (NMR, MS)

Melting Point (DSC)

Boiling Point (Ebulliometer)
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LogP (Shake-Flask or HPLC)

pKa (Potentiometric Titration)

Click to download full resolution via product page

Generalized experimental workflow for physicochemical characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://m.chemicalbook.com/ProductChemicalPropertiesCB95487335_EN.htm
https://www.chembk.com/en/chem/Lancotrione
https://www.chemicalregister.com/Lancotrione_sodium/Suppliers/pid2337104.htm
https://www.chemicalregister.com/Lancotrione_sodium/Suppliers/pid2337104.htm
https://cymitquimica.com/products/04-C14592220/lancotrione-sodium/
https://pubchem.ncbi.nlm.nih.gov/compound/Lancotrione-sodium
https://pubchem.ncbi.nlm.nih.gov/compound/Lancotrione-sodium
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/3299.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/3298.htm
https://www.benchchem.com/product/b608446#key-physical-and-chemical-properties-of-lancotrione
https://www.benchchem.com/product/b608446#key-physical-and-chemical-properties-of-lancotrione
https://www.benchchem.com/product/b608446#key-physical-and-chemical-properties-of-lancotrione
https://www.benchchem.com/product/b608446#key-physical-and-chemical-properties-of-lancotrione
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b608446?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608446?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

